(2Z)-2-(1,3-benzoxazol-2-yl)-1-(4-butoxyphenyl)-3-(3,4-dimethoxyphenyl)prop-2-en-1-one

Specification

• Molecular Formula: C28H27NO5
• Molecular Weight: 457.5 g/mol
• IUPAC Name: (Z)-2-(1,3-benzoxazol-2-yl)-1-(4-butoxyphenyl)-3-(3,4-dimethoxyphenyl)prop-2-en-1-one
• Standard InChI: InChI=1S/C28H27NO5/c1-4-5-16-33-21-13-11-20(12-14-21)27(30)22(28-29-23-8-6-7-9-24(23)34-28)17-19-10-15-25(31-2)26(18-19)32-3/h6-15,17-18H,4-5,16H2,1-3H3/b22-17+
• Standard InChI Key: XCXGTGQQFNAAGO-OQKWZONESA-N
• Isomeric SMILES: CCCCOC1=CC=C(C=C1)C(=O)/C(=C\C2=CC(=C(C=C2)OC)OC)/C3=NC4=CC=CC=C4O3
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C(=O)C(=CC2=CC(=C(C=C2)OC)OC)C3=NC4=CC=CC=C4O3

Introduction

The compound (2Z)-2-(1,3-benzoxazol-2-yl)-1-(4-butoxyphenyl)-3-(3,4-dimethoxyphenyl)prop-2-en-1-one is a synthetic organic molecule belonging to the benzoxazole derivatives class. Benzoxazoles are known for their diverse biological activities, including antimicrobial, antiviral, and anticancer properties. This specific compound features a complex structure with multiple aromatic rings and substituents, contributing to its potential pharmacological applications.

Synthesis

The synthesis of (2Z)-2-(1,3-benzoxazol-2-yl)-1-(4-butoxyphenyl)-3-(3,4-dimethoxyphenyl)prop-2-en-1-one typically involves multi-step reactions. Techniques such as microwave-assisted synthesis can enhance reaction efficiency and yield. Critical factors include temperature, solvent choice, and reaction time.

Potential Applications

Given its complex structure and the presence of functional groups, this compound may have applications in various fields, including pharmaceuticals and materials science. Interaction studies with biological systems are crucial for understanding its potential therapeutic applications.

Comparison with Similar Compounds

Compound Name	Structure Features	Biological Activity	Notable Characteristics
(2E)-2-(1,3-benzoxazol-2-yl)-1-(4-butoxyphenyl)-3-(4-ethoxy-3-methoxyphenyl)prop-2-en-1-one	Benzoxazole, multiple methoxy and ethoxy groups	Potential anticancer, antimicrobial	Complex aromatic rings
(2Z)-2-(1,3-benzoxazol-2-yl)-3-(2,5-dimethoxyphenyl)-1-[4-(propan-2-yloxy)phenyl]prop-2-en-1-one	Benzoxazole, methoxy and propan-2-yloxy groups	Antimicrobial, antioxidant	Unique combination of functional groups
4-(benzoxazol-2-yl)phenyl 3-chloroquinone	Benzoxazole and quinone moieties	Anticancer	Contains a quinone moiety